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Compound of Interest

4-
Compound Name:

(Dimethylamino)cinnamaldehyde

Cat. No.: B3420884

For Researchers, Scientists, and Drug Development
Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and
applications of 4-(Dimethylamino)cinnamaldehyde (DMACA), a versatile organic compound
with significant utility in analytical chemistry and as a synthetic intermediate.

Chemical Structure and Formula

4-(Dimethylamino)cinnamaldehyde is an aromatic aldehyde with a dimethylamino
substituent. Its chemical structure is characterized by a benzene ring substituted with a
dimethylamino group at position 4 and a propenal group at position 1.

Chemical Formula: C11H13NO

IUPAC Name: (2E)-3-[4-(dimethylamino)phenyl]prop-2-enal[1]
SMILES: CN(C)clccc(/C=C/C=0)ccl[2]

INChl Key: RUKJCCIJLIMGEP-ONEGZZNKSA-N[2]

Diagram of the Chemical Structure of 4-(Dimethylamino)cinnamaldehyde
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Caption: Chemical structure of 4-(Dimethylamino)cinnamaldehyde.

Physicochemical Properties

A summary of the key physicochemical properties of 4-(Dimethylamino)cinnamaldehyde is

presented in the table below.

Property Value Reference
Molecular Weight 175.23 g/mol [1][2]
Appearance Yellow to orange powder [3]
Melting Point 138-140 °C
Soluble in dioxane,
Solubility chloroform/ethanol (1:1) at 50 [3]
mg/mL. Insoluble in water.
Stable under normal
N conditions. Incompatible with
Stability o [3]
strong oxidizing agents and
strong bases.
Store at -20°C. Sensitive to air
Storage [3]

and light.

Spectroscopic Data
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Technique Key Data Reference
A representative *H NMR

IH NMR ) ] [4][5]
spectrum is available.
A representative 3C NMR

3C NMR [4]

spectrum is available.

Infrared (IR)

IR spectral data is available.

[2][6]

UV-Vis

The reaction product with
proanthocyanidins has a peak
absorbance at approximately
640 nm.

[7]

Mass Spectrometry

Mass spectrometry data is

available.

[2]

Applications in Research and Development

4-(Dimethylamino)cinnamaldehyde is a valuable reagent with several applications in

scientific research and drug development.

Chromogenic Reagent for Indole Detection (Ehrlich's

Reagent)

DMACA is a key component of or analogous to reagents used in the Ehrlich test for the

detection of indoles. This test is widely used in microbiology to identify bacteria that can

produce indole from the degradation of tryptophan.[8][9] The reaction involves an electrophilic

substitution where the aldehyde reacts with the indole ring to produce a colored product.[9]

Reaction Mechanism of DMACA with Indole
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Reaction of DMACA with Indole
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Caption: Simplified mechanism of the Ehrlich reaction.

Quantification of Proanthocyanidins

DMACA is a sensitive reagent for the quantification of proanthocyanidins (condensed tannins)
in various plant extracts and food products, such as cranberry.[10][11] The assay is based on
the reaction of DMACA with the terminal units of proanthocyanidin polymers, which results in a
colored product that can be measured spectrophotometrically.[12]

Experimental Protocols
Protocol for Indole Detection in Microorganisms

This protocol is a generalized procedure for the qualitative detection of indole production by
bacteria.

Materials:
e Tryptone broth

e Test organism culture
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Ehrlich's reagent (or a similar reagent containing DMACA)

Xylene (optional, for extraction)

Test tubes

Incubator

Procedure:

Inoculate a tube of tryptone broth with the test organism.[9]
 Incubate the tube at 37°C for 24-48 hours.[9]

o Extraction (Optional but recommended for higher sensitivity): Add 1 ml of xylene to the broth
culture, shake well, and allow the layers to separate.[13]

o Carefully add 0.5 ml of Ehrlich's reagent down the side of the tube, allowing it to form a layer
on top of the broth (or xylene layer).[13]

o Observation: A positive result is indicated by the development of a red or pink ring at the
interface of the reagent and the broth/solvent within minutes.[8] A yellow ring indicates a
negative result.[8]

Protocol for Quantification of Proanthocyanidins

This protocol provides a method for the quantitative determination of soluble proanthocyanidins
in a sample.

Workflow for Proanthocyanidin Quantification
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Workflow for Proanthocyanidin Quantification

Sample Preparation Prepare Proanthocyanidin
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Caption: Experimental workflow for PAC quantification.

Materials:

DMACA reagent (e.g., 1 mg/mL in an acidic methanol solution)[10]
Proanthocyanidin standard (e.g., procyanidin A2)[10]
Methanol

Sample containing proanthocyanidins (e.g., cranberry extract powder)[10]
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o Volumetric flasks, pipettes
e Spectrophotometer
Procedure:

o Sample Preparation: Accurately weigh the sample and extract the proanthocyanidins with
methanol. This may involve shaking or sonication, followed by dilution to a suitable
concentration.[10]

o Standard Curve Preparation: Prepare a series of standard solutions of a known
proanthocyanidin at different concentrations in methanol.[10]

o Reaction: In a microplate or cuvettes, mix a specific volume of the diluted sample or
standard solution with the DMACA reagent.[10]

 Incubation: Allow the reaction to proceed for a set amount of time (e.g., 5-15 minutes) at
room temperature, protected from light.[10][12]

o Measurement: Measure the absorbance of the resulting colored solution at 640 nm using a
spectrophotometer.[10]

o Data Analysis: Plot the absorbance of the standards against their concentrations to generate
a standard curve. Use the equation of the linear regression from the standard curve to
calculate the concentration of proanthocyanidins in the samples.[12]

Safety and Handling

4-(Dimethylamino)cinnamaldehyde is considered a hazardous substance.[14]
Hazard Identification:

e Causes skin irritation (H315).[15]

o Causes serious eye irritation (H319).[15]

o May cause respiratory irritation (H335).[15]
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Precautions for Safe Handling:

Handle in a well-ventilated area.[15]

Wear suitable protective clothing, including gloves and eye protection.[15]

Avoid contact with skin and eyes.[15]

Avoid the formation of dust and aerosols.[15]
Storage:
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[15]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.
[15]

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.
[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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